Cas no 140460-44-2 ((2S)-2-hydroxy-3-methoxypropanoic acid)

• Product Name: (2S)-2-hydroxy-3-methoxypropanoic acid
• CAS No: 140460-44-2
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 3727067
• PubChem ID: 12256009
• Update Time: 2025-10-28

(2S)-2-hydroxy-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroxy-3-methoxy-, (S)-
• Propanoic acid, 2-hydroxy-3-methoxy-, (2S)-
• (2S)-2-hydroxy-3-methoxypropanoic acid
• SCHEMBL7392053
• EN300-1132071
• 140460-44-2
• (2S)-2-HYDROXY-3-METHOXY-PROPANOIC ACID
• MFCD19229982
• (2S)-2-HYDROXY-3-METHOXYPROPANOICACID
• CID 12256009
• G82224
• AKOS006376757

• Inchi： 1S/C4H8O4/c1-8-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： JFISKVPZHADVPM-VKHMYHEASA-N
• SMILES： C(O)(=O)[C@@H](O)COC

Computed Properties

• Exact Mass: 120.04225873Da
• Monoisotopic Mass: 120.04225873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-2-hydroxy-3-methoxypropanoic acid

Introduction to (2S)-2-hydroxy-3-methoxypropanoic Acid (CAS No. 140460-44-2)

(2S)-2-hydroxy-3-methoxypropanoic acid, identified by its CAS number 140460-44-2, is a significant compound in the field of chemical and pharmaceutical research. This chiral compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of (2S)-2-hydroxy-3-methoxypropanoic acid consists of a propanoic acid backbone with hydroxyl and methoxy functional groups, arranged in a specific stereochemical configuration. The (S)-configuration at the second carbon atom imparts distinct chemical behavior, making it a valuable intermediate in the synthesis of complex molecules. This stereochemistry is particularly crucial in pharmaceutical applications, where the biological activity of a drug is often highly dependent on its chirality.

In recent years, there has been growing interest in the applications of (2S)-2-hydroxy-3-methoxypropanoic acid in the development of novel therapeutic agents. Its structural motif, featuring both hydroxyl and methoxy groups, makes it a versatile building block for more complex organic molecules. Researchers have explored its potential in the synthesis of various pharmacologically active compounds, including those targeting neurological disorders and inflammatory diseases.

One of the most compelling aspects of (2S)-2-hydroxy-3-methoxypropanoic acid is its role as a precursor in the production of enantiomerically pure compounds. Enantioselective synthesis, which aims to produce one enantiomer over another, is a cornerstone of modern drug development. The (S)-configuration of this compound provides an excellent starting point for such syntheses, enabling the production of high-purity enantiomers with predictable biological activity.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in facilitating the asymmetric synthesis of (2S)-2-hydroxy-3-methoxypropanoic acid. These tools allow chemists to achieve high enantiomeric excesses, which are essential for pharmaceutical applications. The use of transition metal catalysts, such as palladium and rhodium complexes, has been particularly effective in promoting these reactions with high yields and selectivity.

The pharmaceutical industry has also been exploring the use of (2S)-2-hydroxy-3-methoxypropanoic acid as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation and cancer progression. Inhibiting these enzymes can lead to therapeutic benefits, making them attractive targets for drug development. The structural features of (2S)-2-hydroxy-3-methoxypropanoic acid make it an ideal candidate for designing potent protease inhibitors.

In addition to its pharmaceutical applications, (2S)-2-hydroxy-3-methoxypropanoic acid has shown promise in materials science and biotechnology. Its ability to participate in various chemical reactions makes it a valuable tool for synthesizing polymers and other advanced materials. Researchers are investigating its potential use in creating biodegradable plastics and smart materials that can respond to environmental stimuli.

The synthesis of (2S)-2-hydroxy-3-methoxypropanoic acid itself is an area of active research. Traditional methods often involve multi-step processes that can be inefficient and costly. However, recent advances in synthetic chemistry have led to the development of more streamlined approaches. For example, biocatalytic methods using engineered enzymes have been shown to produce this compound with high efficiency and minimal byproducts.

The environmental impact of producing (2S)-2-hydroxy-3-methoxypropanoic acid is also being considered. Sustainable chemistry principles are being applied to develop greener synthetic routes that reduce waste and energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, (cas no140460-44-2)(2S)-hydroxy-3-methoxypropanoic acid is a multifaceted compound with significant potential across multiple industries. Its unique structural features and stereochemical properties make it an invaluable intermediate in pharmaceutical synthesis, while its versatility also extends to materials science and biotechnology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.